Cas no 70786-67-3 (2-Nitrotoluene-α,α,α-d3)

• Product Name: 2-Nitrotoluene-α,α,α-d3
• CAS No: 70786-67-3
• MF: C₇H₇NO₂
• MW: 140.154466867447
• CID: 581711
• PubChem ID: 6913610
• Update Time: 2025-04-19

2-Nitrotoluene-α,α,α-d3 Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(methyl-d3)-2-nitro- (9CI)
• 2-NITROTOLUENE-A,A,A-D3
• 1-(~2~H_3_)Methyl-2-nitrobenzene
• benzene, 1-(methyl-d_3_)-2-nitro-
• 70786-67-3
• 2-Nitrotoluene-?,?,?-d3
• Benzene,1-(methyl-d3)-2-nitro-(9ci)
• DTXSID50221041
• D99020
• 1-(Methyl-d3)-2-nitrobenzene
• 2-NITROTOLUENE-ALPHA,ALPHA,ALPHA-D3
• 1-nitro-2-(trideuteriomethyl)benzene
• Benzene, 1-(methyl-d3)-2-nitro-
• 2-Nitrotoluene-α,α,α-d3

• Inchi： 1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3/i1D3
• InChI Key： PLAZTCDQAHEYBI-FIBGUPNXSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 140.066508704g/mol
• Monoisotopic Mass: 140.066508704g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes